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Compound of Interest

Compound Name: Isoamyl phenylacetate

Cat. No.: B094502

Essential Safety and Handling Guide for Isoamyl
Phenylacetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Isoamyl phenylacetate. The following information is synthesized from safety data sheets and
chemical handling resources to ensure user safety and regulatory compliance.

Key Hazards and Precautions

Isoamyl phenylacetate is a combustible liquid that can cause mild skin and eye irritation.[1][2]
It is also toxic to aquatic life with long-lasting effects.[3] Therefore, it is crucial to handle this
chemical in a well-ventilated area and avoid release into the environment.[2][3][4]

Physical and Chemical Properties

A summary of the key quantitative data for Isoamyl phenylacetate is provided below for easy
reference.
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Property Value

CAS Number 102-19-2[1][5][6]

Molecular Formula C13H1802[3][5][6][7]

Molecular Weight 206.28 g/mol [5][6][7]1[8]

Appearance Colorless to pale yellow liquid[5][6][7]1[9]
Boiling Point 267 - 269 °C[5][6]

Flash Point >93.3 °C (> 200.0 °F) Closed Cupl[1]
Density 0.975 - 0.978 g/mL at 25 °C[5][7]
Solubility in Water 16.47 mg/L @ 20 °C[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to minimize exposure and ensure
safety. The following table outlines the recommended PPE for handling Isoamyl
phenylacetate.
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PPE Category

Item

Specification

Eye Protection

Safety glasses or goggles

Wear chemical safety goggles
that provide a complete seal
around the eyes. A face shield
may be necessary if there is a
splash hazard.[10][11]

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended.[12][13]
Inspect gloves for integrity

before each use.

Body Protection

Laboratory coat

A standard laboratory coat
should be worn to protect
against skin contact.[12][13]
For larger quantities, a
chemical-resistant apron is

advisable.

Respiratory Protection

Not generally required under

normal use

Use in a well-ventilated area. If
vapors or aerosols are likely to
be generated, a NIOSH-
approved respirator is

recommended.[4][13]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental

protection.

Step-by-Step Handling and Storage Protocol

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably under a

chemical fume hood. Have an eyewash station and safety shower readily accessible.

e Donning PPE: Wear all the recommended personal protective equipment as detailed in the

table above.
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» Handling: Avoid contact with skin and eyes.[2][4] Do not breathe vapors.[14] Keep the
container tightly closed when not in use.[2][4]

» Storage: Store in a cool, dry, and well-ventilated place, away from heat, sparks, open flames,
and direct sunlight.[2][4][14] Keep containers tightly sealed.[2]

» Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work
area.[2][15]

Spill Management

In the event of a spill, follow these procedures:
e Immediate Action: Eliminate all ignition sources.[1]

o Containment: For small spills, absorb with an inert material such as sand, earth, or
vermiculite and place it in a suitable container for disposal.[1][4] For large spills, dike the
material to prevent it from spreading or entering drains.[1]

¢ Ventilation: Ensure the area is well-ventilated.

« Decontamination: Clean the spill area thoroughly.

Disposal Plan

Proper disposal is crucial to prevent environmental harm.

o Waste Characterization: Unused Isoamyl phenylacetate should be treated as hazardous
chemical waste.[1]

o Container Disposal: Do not reuse empty containers as they may retain product residue.[2]
[14] Empty containers should be taken to an approved waste handling site for recycling or
disposal.[1][14]

e Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable
federal, state, and local environmental regulations.[1][2] Contact a licensed professional
waste disposal service.[2]
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Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Isoamyl
phenylacetate.

Check Ventilation
Inspect PPE
Locate Safety Equipment

Chemical Handling
Doff PPE Store Chemical Dispose Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Isoamyl phenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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